
Application Notes & Protocols: The Use of
Fullerene C70 in Photodynamic Therapy

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (5,6)-Fullerene-C70;Fullerene C70

Cat. No.: B14799594

Get Quote

Introduction: Harnessing the Power of the C70 Cage for
Targeted Cell Destruction
Photodynamic therapy (PDT) is a clinically approved, minimally invasive therapeutic modality

that utilizes the interplay of a photosensitizer (PS), light, and molecular oxygen to generate

cytotoxic reactive oxygen species (ROS), leading to localized cell death and tissue destruction.

[1][2] The quest for ideal photosensitizers—possessing high ROS quantum yield, photostability,

and amenability to targeted delivery—has led researchers to explore novel nanostructures.

Among these, fullerenes, a unique class of carbon nano-allotropes, have emerged as highly

promising candidates.[3]

While the C60 "buckyball" is the most famous member of the fullerene family, the slightly larger,

ellipsoid-shaped C70 molecule presents distinct advantages for PDT.[4] Due to its extended π-

conjugation system, C70 exhibits a higher absorption coefficient in the visible light spectrum

compared to C60 and a high quantum yield of the triplet state, making it a potent generator of

ROS upon photo-irradiation.[4][5] However, pristine C70 is extremely hydrophobic,

necessitating chemical functionalization to render it water-soluble and biocompatible for

therapeutic applications.[1][6]
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This guide provides a comprehensive overview of the scientific principles and detailed

protocols for leveraging functionalized fullerene C70 as a next-generation photosensitizer for

photodynamic therapy. It is intended for researchers, scientists, and drug development

professionals seeking to explore the preclinical potential of C70-based PDT.

Section 1: The Photophysics and Photochemistry of
C70-Mediated PDT
1.1. Mechanism of Action: The Type I and Type II Pathways
The therapeutic efficacy of C70-PDT is rooted in its ability to generate highly reactive oxygen

species. Upon absorption of a photon of appropriate wavelength, the C70 molecule transitions

from its ground state (S₀) to an excited singlet state (S₁). This state is short-lived and rapidly

undergoes intersystem crossing to a more stable, long-lived triplet state (T₁).[1] From this triplet

state, the C70 molecule can initiate two distinct types of photochemical reactions.[7][8]

Type I Reaction: The excited triplet C70 (³C70*) can directly react with biological substrates

(lipids, proteins, nucleic acids) via electron transfer, producing radical ions. These ions can

then react with molecular oxygen to form superoxide anions (O₂•⁻) and subsequently other

ROS like hydroxyl radicals (•OH).[2][7]

Type II Reaction: The ³C70* can transfer its energy directly to ground-state molecular oxygen

(³O₂), which is unique in being a triplet in its ground state. This energy transfer generates the

highly cytotoxic singlet oxygen (¹O₂).[8]

In aqueous environments, functionalized fullerenes can mediate both Type I and Type II

mechanisms, providing a versatile arsenal for inducing cellular damage.[2][9] Interestingly,

some studies have shown that C70 is significantly more effective (3.5 times) than C60 in

photocleaving DNA, suggesting a potent mechanism of action.[5]
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Caption: Mechanism of ROS generation by photoactivated Fullerene C70.

1.2. The Imperative of Functionalization and Formulation
The primary obstacle to the biomedical application of pristine fullerenes is their extreme

hydrophobicity and tendency to aggregate in aqueous solutions.[3][10] To overcome this, the

C70 cage must be chemically modified.

Causality Behind Functionalization:

Water Solubility: Attaching hydrophilic groups (e.g., carboxylic acids, quaternary ammonium

salts) is essential for systemic administration and interaction with biological systems.[1][6]

Biocompatibility: Surface modification, such as PEGylation, can reduce non-specific

interactions and improve in vivo circulation time.

Targeting: Conjugating C70 with targeting moieties like antibodies or aptamers can enhance

its accumulation in tumor tissues, improving therapeutic specificity.[11][12] Cationic

functional groups have been found to be particularly effective as they can provide both water
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solubility and the ability to bind to the negatively charged cell walls of cancer cells and

microbes.[6][13]

Beyond direct chemical modification, formulating functionalized C70 into nanoparticles (e.g.,

liposomes, polymeric nanoparticles, or cerasomes) offers further advantages, including

improved drug loading, controlled release, and passive targeting via the enhanced permeability

and retention (EPR) effect in tumors.[14][15]

Property
Fullerene C70
(Functionalized)

Fullerene C60
(Functionalized)

Photofrin®
(Porphyrin-based)

Primary Absorption

UV, Blue, Green,

extends into

Orange/Red[1][4]

UV, Blue, Green[1]

Soret band (~400

nm), Q-bands (500-

630 nm)[16]

Triplet Quantum Yield High (~0.9-1.0)[3] High (~0.9-1.0)[3] Moderate to High

Singlet Oxygen Yield High[12] High High

Photostability
Very High (less

photobleaching)[1][3]
Very High[3]

Moderate (subject to

photobleaching)

Key Advantage

Broad absorption,

high photostability,

potent DNA

cleavage[1][5]

High photostability,

well-studied

Clinically approved,

red light activation

Key Disadvantage

Weaker absorption in

the red "therapeutic

window"[1]

Very weak absorption

in red region

Lower photostability,

skin photosensitivity

Caption: Comparative

photophysical

properties of C70 vs.

other

photosensitizers.

Section 2: Preclinical Application Notes & Protocols
2.1. Preparation and Formulation of C70 Photosensitizers
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The first critical step is the preparation of a stable, aqueous formulation of the functionalized

C70 derivative.

Protocol 2.1.1: Solubilization of Functionalized C70

Rationale: This protocol establishes a stock solution for subsequent experiments. The choice

of solvent is critical to ensure full dissolution without compromising the derivative's integrity.

Weighing: Accurately weigh the desired amount of dry, functionalized C70 powder (e.g., a

carboxylated or aminofunctionalized derivative) in a sterile microcentrifuge tube under low

light conditions.

Initial Solubilization: Add a small volume of a suitable solvent. For many cationic derivatives,

Dimethyl Sulfoxide (DMSO) is effective. For anionic derivatives, a slightly basic aqueous

buffer (e.g., PBS at pH 7.4) may be sufficient.

Sonication: Sonicate the mixture in a bath sonicator for 15-30 minutes at room temperature

to ensure complete dissolution and break up any small aggregates. The solution should be

visually clear.

Sterilization & Dilution: Sterilize the stock solution by passing it through a 0.22 µm syringe

filter. This stock can then be diluted to the final working concentration in sterile PBS or cell

culture medium.

Self-Validation Check: Always measure the UV-Vis absorption spectrum of the final diluted

solution to confirm the concentration using the Beer-Lambert law (if the extinction

coefficient is known) and to ensure the characteristic absorption profile of the C70

derivative is present.

2.2. In Vitro Evaluation of C70-PDT Efficacy
This workflow is designed to quantify the phototoxic effect of a C70 photosensitizer on a cancer

cell line.[17][18]
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Essential Controls
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5. Post-Irradiation Incubation
(24-48h)

6. Assess Cell Viability & ROS

End: Analyze Data

No PS, Light Only PS, No Light (Dark Toxicity) Untreated Cells
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Caption: General experimental workflow for in vitro C70-PDT evaluation.
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Protocol 2.2.1: Assessing Phototoxicity in Adherent Cancer Cells (e.g., HeLa, A549)

Cell Seeding: Seed cancer cells (e.g., HeLa cervical cancer cells) in a 96-well plate at a

density that will result in 70-80% confluency on the day of the experiment (e.g., 5,000-10,000

cells/well). Incubate for 24 hours at 37°C, 5% CO₂.[2]

Photosensitizer Incubation: Prepare serial dilutions of the C70-PS stock solution in complete

cell culture medium. Remove the old medium from the cells and add 100 µL of the C70-PS-

containing medium to each well.

Rationale: A dose-response curve is essential. Typical concentrations might range from

0.1 µM to 50 µM.[5] Include "dark toxicity" control wells that will receive the PS but not be

exposed to light.

Incubation: Incubate the cells with the C70-PS for a predetermined time (e.g., 4-24 hours).

The optimal time depends on the cellular uptake kinetics of the specific C70 derivative.

Wash: After incubation, gently aspirate the PS-containing medium and wash the cells twice

with 100 µL of sterile PBS to remove any extracellular photosensitizer. Add 100 µL of fresh,

phenol red-free medium.

Rationale: Phenol red can absorb light and interfere with the experiment. Washing ensures

that the observed toxicity is due to intracellular PS.

Irradiation (Dosimetry): Irradiate the designated wells using a light source with a specific

wavelength that overlaps with the absorption spectrum of the C70 derivative (e.g., LED array,

filtered lamp).[19]

Expert Insight: Dosimetry is critical for reproducible results. The key parameter is the

fluence (Total Energy, in J/cm²), which is the product of the fluence rate (Power, in

mW/cm²) and the exposure time (in seconds).[20][21] Measure the fluence rate at the level

of the cells using a calibrated power meter before each experiment.

Post-Irradiation Incubation: Return the plate to the incubator for 24-48 hours.

Viability Assessment: Quantify cell viability using a standard method like the MTT or

PrestoBlue assay. Read the absorbance/fluorescence according to the manufacturer's
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protocol. Calculate cell viability as a percentage relative to the untreated control cells.

Parameter
Recommended
Value/Range

Rationale & Justification

Cell Line HeLa, A549, CT26, etc.

Choice depends on the cancer

type being modeled. HeLa and

A549 are common and robust

lines used in C70 studies.[4]

[11][14]

C70-PS Concentration 0.1 - 50 µM

Must be optimized for each

C70 derivative and cell line to

find the effective dose range.

[5]

Incubation Time 4 - 24 hours
Allows for sufficient cellular

uptake of the photosensitizer.

Light Source LED array or filtered lamp
Provides specific wavelength

and uniform illumination.

Wavelength 400 - 600 nm

Should match an absorption

peak of the C70 derivative for

maximal activation.[1]

Fluence (Light Dose) 1 - 20 J/cm²

A critical parameter; a dose-

response curve should be

generated to determine the

LD50.[5]

Viability Assay MTT, PrestoBlue, Annexin-V

Standard, quantifiable

methods to assess cell death.

Annexin-V can distinguish

between apoptosis and

necrosis.[17][18]

Caption: Table of key

parameters for a typical in vitro

C70-PDT experiment.
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Protocol 2.2.2: Detection of Intracellular ROS

Rationale: Directly measuring ROS generation provides mechanistic validation that the

observed phototoxicity is mediated by oxidative stress.[22]

Follow steps 1-4 of Protocol 2.2.1.

Probe Loading: After the PBS wash, add 100 µL of phenol red-free medium containing an

ROS-sensitive fluorescent probe, such as 2',7'-dichlorodihydrofluorescein diacetate

(H₂DCFDA), which detects a broad range of ROS. Incubate for 30-60 minutes.

Irradiation: Irradiate the cells as described in Protocol 2.2.1, Step 5.

Fluorescence Measurement: Immediately after irradiation, measure the fluorescence of the

oxidized probe using a plate reader at the appropriate excitation/emission wavelengths (e.g.,

~495 nm/525 nm for DCF). An increase in fluorescence intensity correlates with increased

intracellular ROS production.

Section 3: Advanced Applications & Future Directions
3.1. Targeted C70-PDT
To minimize off-target effects and increase potency, C70 can be conjugated to targeting

ligands. In one study, a trimalonic acid-modified C70 (TF70) was conjugated to an aptamer

(R13) that targets EGFR, which is overexpressed on A549 lung cancer cells.[11][23] This

conjugate showed significantly enhanced PDT efficiency against A549 cells compared to the

non-targeted TF70, demonstrating the power of active targeting.[11]

3.2. C70 in Sonodynamic Therapy (SDT)
A related modality, sonodynamic therapy (SDT), uses ultrasound instead of light to activate a

"sonosensitizer" to produce ROS.[24][25] This approach allows for the treatment of deeper

tumors that are inaccessible to light. While many photosensitizers can also act as

sonosensitizers, the application of C70 in SDT is an emerging area of research with significant

potential.[26][27]

3.3. Theranostics: Combining Imaging and Therapy
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The unique optical properties of fullerenes can be exploited for theranostic applications. A C70-

lysozyme bioconjugate has been developed that is not only photoactive for PDT but also

provides excellent contrast for optoacoustic imaging.[28] This allows for the real-time tracking

of the agent's cellular uptake and intracellular localization, followed by light-induced activation

to trigger cell death, embodying a "see and treat" approach.[28]

Section 4: Troubleshooting
Issue Possible Cause(s) Recommended Solution(s)

High Dark Toxicity

- C70 derivative is inherently

toxic. - High concentration

used. - Aggregation of the C70

derivative.

- Perform a thorough dose-

response curve to find a non-

toxic concentration. - Ensure

complete solubilization and

filter the stock solution. -

Consider a different

functionalization strategy.

Low Phototoxicity

- Insufficient cellular uptake. -

Incorrect light wavelength or

insufficient light dose (fluence).

- Low oxygen levels (hypoxia).

- C70 derivative has low ROS

quantum yield.

- Increase incubation time or

concentration. - Verify light

source wavelength and

measure fluence rate with a

power meter. - Ensure cells are

not overly confluent and have

adequate oxygen supply. -

Characterize the photophysical

properties of your specific C70

derivative.

High Variability Between

Replicates

- Uneven cell seeding. - Non-

uniform light delivery across

the plate. - Inconsistent

washing steps.

- Ensure a single-cell

suspension before seeding. -

Check the beam profile of your

light source for uniformity. -

Standardize all pipetting and

washing procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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